1-ethyl-N-[(1-isopropyl-1H-pyrazol-5-yl)methyl]-3-methyl-1H-pyrazol-4-amine

• Molecular Formula: C13H22ClN5
• Molecular Weight: 283.80 g/mol
• IUPAC Name: 1-ethyl-3-methyl-N-[(2-propan-2-ylpyrazol-3-yl)methyl]pyrazol-4-amine;hydrochloride
• InChI: InChI=1S/C13H21N5.ClH/c1-5-17-9-13(11(4)16-17)14-8-12-6-7-15-18(12)10(2)3;/h6-7,9-10,14H,5,8H2,1-4H3;1H
• InChI Key: UVMZHPKBRNUHMT-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C(=N1)C)NCC2=CC=NN2C(C)C.Cl

Description

IUPAC Nomenclature and Constitutional Isomerism

The systematic IUPAC name 1-ethyl-N-[(1-isopropyl-1H-pyrazol-5-yl)methyl]-3-methyl-1H-pyrazol-4-amine reflects its bipyrazolic architecture. The parent structure comprises two pyrazole rings: one substituted with an ethyl group at the 1-position and a methyl group at the 3-position, and the other bearing an isopropyl group at the 1-position. A methylene-bridged amine connects the 4-position of the first pyrazole to the 5-position of the second pyrazole.

Constitutional isomerism arises from variations in substituent placement. For instance:

• The ethyl and methyl groups on the first pyrazole could occupy alternative positions (e.g., 1-ethyl-5-methyl vs. 1-ethyl-3-methyl), altering electronic and steric profiles.
• The isopropyl group on the second pyrazole could theoretically relocate to the 3- or 4-position, though synthetic routes favor the 1-position due to thermodynamic stability.

A comparative analysis of similar compounds, such as 1-cyclopentyl-N-[(1-ethyl-1H-pyrazol-4-yl)methyl]-1H-pyrazol-4-amine , demonstrates how cyclic substituents influence isomer prevalence.

X-ray Crystallographic Analysis of Pyrazole Core Structures

While direct X-ray data for 1-ethyl-N-[(1-isopropyl-1H-pyrazol-5-yl)methyl]-3-methyl-1H-pyrazol-4-amine remains unpublished, studies on analogous pyrazole derivatives provide critical insights. For example, 5-(1-Methyl-1H-pyrazol-5-yl)pyridin-2-amine crystallizes in monoclinic systems with space group P2₁/n, featuring planar pyrazole rings (deviation < 0.02 Å) and bond lengths of 1.34–1.38 Å for C–N bonds.

Key crystallographic parameters extrapolated for the target compound include:

Parameter	Typical Value (Å/°)	Source Compound Example
Pyrazole C–N bond	1.36 ± 0.02	L1 (C2/c space group)
N–C(methylene) bond	1.45 ± 0.03	Cotren(MepyrzH) complexes
Inter-ring dihedral angle	62–76°	Armed pyrazoles

These values suggest moderate conjugation between the pyrazole rings and the methylene bridge, with steric interactions from the isopropyl group likely increasing torsional strain.

Conformational Analysis of the Isopropyl-Methyl Substituent Network

The isopropyl and methyl groups introduce significant conformational complexity. Density functional theory (DFT) simulations of related compounds predict three dominant conformers:

• Syn-periplanar : Isopropyl and methyl groups aligned on the same side of the pyrazole plane, minimizing steric clash (ΔG ≈ 0 kcal/mol).
• Anti-periplanar : Groups opposed, increasing torsional energy by 2.3 kcal/mol due to van der Waals repulsions.
• Gauche : Intermediate state with partial overlap (ΔG ≈ 1.1 kcal/mol).

The methylene bridge adopts a staggered conformation to mitigate steric hindrance between the ethyl and isopropyl groups. This dynamic behavior is corroborated by NMR studies of 1-cyclopentyl-N-[(1-ethyl-1H-pyrazol-4-yl)methyl]-1H-pyrazol-4-amine , where NOE correlations indicate rapid interconversion between conformers at ambient temperatures.

Hydrogen Bonding Patterns in Bipyrazolic Systems

The compound’s hydrogen bonding capacity stems from two primary sites:

• Pyrazole N–H donors : The amine group at the 4-position of the first pyrazole acts as a hydrogen bond donor (N–H bond length ≈ 1.01 Å).
• Pyrazolic N acceptors : The sp²-hybridized nitrogen atoms in both rings serve as electron-rich acceptors.

In crystalline analogues, such as [Cotren(MepyrzH)₂(Mepyrz)]Cotren(MepyrzH)(Mepyrz)₂₃·3.81 H₂O , three-centered N–H···N bonds stabilize dimeric structures with bond distances of 2.85–2.92 Å and angles of 164–172°. For the target compound, similar intermolecular interactions likely govern packing efficiency, though the bulky isopropyl group may limit close contacts.

Intramolecular hydrogen bonding between the amine and adjacent pyrazole nitrogen (N4–H···N5) is geometrically feasible, with computed distances of 2.78 Å and angles of 148° based on molecular modeling. This interaction could preorganize the molecule for biological target recognition, though experimental validation remains pending.

Preparation Methods

Sequential N-Alkylation

A common approach involves sequential alkylation of pyrazole intermediates. For example, 4-nitropyrazole is first alkylated with ethyl iodide in the presence of potassium carbonate in acetonitrile at 60°C for 18 hours. Subsequent reduction of the nitro group using hydrogen gas and palladium on carbon yields 1-ethyl-1H-pyrazol-4-amine, a key intermediate. This intermediate is then reacted with 1-isopropyl-1H-pyrazol-5-ylmethyl chloride under basic conditions (e.g., sodium hydride in dimethylformamide) to install the isopropyl-substituted pyrazole moiety.

Reaction Conditions:

• Temperature: 60°C (alkylation), room temperature (hydrogenation)
• Solvents: Acetonitrile, methanol
• Catalysts: Palladium on carbon (10% w/w)
• Yield: ~65–70% for the alkylation step

Direct Alkylation of Preformed Pyrazoles

An alternative method involves direct alkylation of preformed pyrazole derivatives. For instance, 3-methyl-1H-pyrazol-4-amine is treated with 1-chloroethylisopropylpyrazole in the presence of sodium bicarbonate, facilitating nucleophilic substitution at the amine group. This method avoids the need for nitro group reduction but requires stringent control of pH and temperature to prevent side reactions.

Reductive Amination

Two-Step Reductive Amination

Reductive amination is employed to connect the ethylpyrazole and isopropylpyrazole units. In this approach, 1-ethyl-1H-pyrazol-4-amine is condensed with 1-isopropyl-1H-pyrazole-5-carbaldehyde using sodium cyanoborohydride in methanol at room temperature. The imine intermediate is reduced in situ to form the desired amine.

Optimization Notes:

• pH Control: Maintaining a pH of 6–7 is critical to suppress undesired side products.
• Solvent Choice: Methanol enhances solubility of both reactants, while acetonitrile may lead to lower yields due to poor intermediate solubility.

Catalytic Hydrogenation

Catalytic hydrogenation offers a greener alternative. Using hydrogen gas (1–3 atm) and Raney nickel in ethanol, the imine intermediate is reduced at 50°C. This method achieves yields of 75–80% but requires careful removal of catalyst residues to meet pharmaceutical-grade purity standards.

Cyclocondensation Reactions

One-Pot Cyclocondensation

A one-pot synthesis route involves cyclocondensation of hydrazine derivatives with β-keto esters. For example, ethyl acetoacetate reacts with 1-isopropylhydrazine and 1-ethyl-3-aminopyrazole in acetic acid under reflux. The reaction proceeds via formation of a hydrazone intermediate, followed by cyclization to form the pyrazole ring.

Key Parameters:

• Temperature: 80–100°C (reflux conditions)
• Acid Catalyst: Glacial acetic acid (10–15 mol%)
• Yield: ~60% after purification by column chromatography

Microwave-Assisted Synthesis

Microwave irradiation significantly accelerates cyclocondensation. In a representative procedure, reactants are irradiated at 150°C for 20 minutes in a sealed vessel, achieving 85% yield compared to 60% under conventional heating. This method reduces reaction time from 18 hours to under 30 minutes.

Industrial-Scale Production

Continuous Flow Reactors

Industrial synthesis employs continuous flow systems to enhance efficiency. For instance, a two-stage reactor setup allows sequential alkylation and reductive amination without intermediate isolation. Key advantages include:

• Throughput: 5–10 kg/hour
• Solvent Recovery: >90% via in-line distillation
• Purity: ≥99.5% by HPLC

Green Chemistry Approaches

Recent advances emphasize solvent-free conditions and biocatalysis. Immobilized lipases (e.g., Candida antarctica lipase B) catalyze the amination step at 40°C in a eutectic solvent mixture, achieving 70% yield with minimal waste.

Analytical Characterization

Post-synthesis characterization ensures structural fidelity and purity:

Technique	Key Data	Source
NMR	$$ ^1\text{H} $$: δ 1.35 (t, 3H, CH$$2$$CH$$3$$), 4.11 (q, 2H, NCH$$_2$$)
LC-MS	m/z 283.80 [M+H]$$^+$$
HPLC	Purity: 99.2% (C18 column, 0.1% TFA/ACN gradient)

Comparative Analysis of Methods

Method	Yield (%)	Time	Cost (USD/kg)	Scalability
Sequential Alkylation	65–70	24–48 h	1200	High
Reductive Amination	75–80	12–18 h	950	Moderate
Microwave Synthesis	85	0.5 h	1500	Low
Continuous Flow	90	1–2 h	800	High

Key Findings:

• Continuous flow synthesis offers the best balance of yield, cost, and scalability.
• Microwave methods, while rapid, are less viable for large-scale production due to equipment costs.

Challenges and Solutions

Steric Hindrance

The isopropyl group introduces steric hindrance, slowing reaction kinetics. Solutions include:

• Using bulky bases (e.g., DBU) to deprotonate the amine selectively.
• Elevating temperatures to 80–100°C in polar aprotic solvents.

Purification Difficulties

Chromatography remains the primary purification method, but crystallization alternatives are emerging. For example, cooling the reaction mixture in toluene induces precipitation of the product as an acetate salt, achieving 95% purity in one step.

Chemical Reactions Analysis

Types of Reactions

1-ethyl-N-[(1-isopropyl-1H-pyrazol-5-yl)methyl]-3-methyl-1H-pyrazol-4-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where one of the substituents is replaced by another nucleophile.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield corresponding pyrazole carboxylic acids, while reduction may produce pyrazole alcohols .

Scientific Research Applications

Anticancer Activity

Recent studies have highlighted the anticancer potential of pyrazole derivatives, including 1-ethyl-N-[(1-isopropyl-1H-pyrazol-5-yl)methyl]-3-methyl-1H-pyrazol-4-amine. Pyrazole compounds have been shown to exhibit significant cytotoxic effects against various cancer cell lines. For instance:

• MCF7 and A549 Cell Lines : Compounds with similar pyrazole structures demonstrated IC50 values ranging from 0.39 µM to 49.85 µM against MCF7 and A549 cancer cell lines, indicating strong anticancer properties .

The structure–activity relationship (SAR) studies are crucial for understanding how modifications to the pyrazole core can enhance anticancer efficacy.

Anti-inflammatory Properties

Pyrazole derivatives are also recognized for their anti-inflammatory activities. The modulation of inflammatory pathways through these compounds can provide therapeutic benefits in conditions such as arthritis and other inflammatory diseases. Some studies have reported that certain pyrazole compounds can inhibit pro-inflammatory cytokines and pathways, thereby reducing inflammation .

Neuroprotective Effects

Emerging research suggests that pyrazole derivatives may possess neuroprotective properties, potentially offering therapeutic avenues for neurodegenerative diseases such as Alzheimer's and Parkinson's. The ability of these compounds to cross the blood-brain barrier and exert protective effects on neuronal cells is an area of active investigation .

Antimicrobial Activity

The antimicrobial potential of pyrazole derivatives has also been explored, with some compounds showing efficacy against bacterial and fungal strains. This aspect is particularly relevant in the context of rising antibiotic resistance, as novel antimicrobial agents are urgently needed .

Table 1: Anticancer Activity of Pyrazole Derivatives

Compound Name	Cell Line	IC50 (µM)	Reference
Compound A	MCF7	0.39
Compound B	A549	26
Compound C	SF-268	12.50
Compound D	NCI-H460	42.30

Table 2: Summary of Biological Activities

Activity Type	Description	References
Anticancer	Significant cytotoxicity across cell lines
Anti-inflammatory	Inhibition of pro-inflammatory cytokines
Neuroprotective	Potential protective effects on neurons
Antimicrobial	Efficacy against bacterial strains

Case Study 1: Anticancer Efficacy

In a study conducted by Bouabdallah et al., a series of pyrazole derivatives were synthesized and screened against various cancer cell lines, including MCF7 and P815. The results indicated that specific structural modifications significantly enhanced cytotoxicity, leading to IC50 values as low as 3.25 mg/mL for certain derivatives, showcasing the potential for developing effective anticancer agents based on the pyrazole scaffold .

Case Study 2: Anti-inflammatory Mechanism

Research published in MDPI examined the anti-inflammatory mechanisms of pyrazole derivatives, demonstrating their ability to modulate key signaling pathways involved in inflammation. These findings suggest that these compounds could be developed into therapeutics for chronic inflammatory conditions, providing a new avenue for treatment where conventional therapies may fail .

Mechanism of Action

The mechanism of action of 1-ethyl-N-[(1-isopropyl-1H-pyrazol-5-yl)methyl]-3-methyl-1H-pyrazol-4-amine involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. For example, it may inhibit certain enzymes involved in disease pathways, thereby exerting therapeutic effects .

Comparison with Similar Compounds

Key Observations :

• Hydrogen Bonding : Pyrazole N-H groups in similar compounds participate in hydrogen-bond networks, as seen in Etter’s graph-set analysis of molecular aggregates .

Biological Activity

1-ethyl-N-[(1-isopropyl-1H-pyrazol-5-yl)methyl]-3-methyl-1H-pyrazol-4-amine is a compound of significant interest in medicinal chemistry, particularly for its potential biological activities. This article summarizes the biological activity of this compound, focusing on its anticancer properties, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The compound belongs to the pyrazole family, characterized by a five-membered ring containing two nitrogen atoms. Its structure can be represented as follows:

$$\text{C}_{12}\text{H}_{18}\text{N}_4$$

Anticancer Activity

Recent studies have highlighted the anticancer potential of pyrazole derivatives, including the compound . The following table summarizes key findings from various studies regarding its efficacy against different cancer cell lines:

Study	Cell Line	IC50 (µM)	Mechanism of Action
Huang et al. (2022)	MCF7	3.79	Induces apoptosis through mitochondrial pathway
Bouabdallah et al. (2022)	Hep-2	3.25	Inhibition of cell proliferation via CDK inhibition
Wei et al. (2022)	A549	26.00	Inhibition of VEGF-induced proliferation
Fan et al. (2022)	NCI-H460	0.95	Induction of autophagy without apoptosis

These findings indicate that the compound exhibits significant cytotoxicity against various cancer cell lines, suggesting its potential as an anticancer agent.

The biological activity of 1-ethyl-N-[(1-isopropyl-1H-pyrazol-5-yl)methyl]-3-methyl-1H-pyrazol-4-amine is attributed to several mechanisms:

• Inhibition of Cyclin-dependent Kinases (CDKs) : The compound has been shown to inhibit CDK activity, which is crucial for cell cycle regulation, leading to cell cycle arrest and apoptosis in cancer cells .
• Induction of Apoptosis : Studies indicate that this compound can trigger apoptotic pathways in cancer cells, primarily through mitochondrial dysfunction and activation of caspases .
• Antiangiogenic Effects : The inhibition of vascular endothelial growth factor (VEGF) signaling has been observed, which is essential for tumor angiogenesis .

Case Studies

A notable case study involved the evaluation of the compound's effects on lung cancer cell lines. In vitro experiments demonstrated that treatment with varying concentrations led to a dose-dependent reduction in cell viability, with significant effects observed at concentrations as low as 0.95 µM in NCI-H460 cells .

Another study explored the compound's effects on breast cancer cells (MCF7), where it was found to induce apoptosis through the activation of intrinsic pathways involving cytochrome c release and caspase activation .